Venetoclax-d6

• Molecular Formula: C45H50ClN7O7S
• Molecular Weight: 874.5 g/mol
• InChI: InChI=1S/C45H50ClN7O7S/c1-45(2)15-11-33(39(26-45)31-3-5-34(46)6-4-31)29-51-17-19-52(20-18-51)35-7-9-38(42(24-35)60-36-23-32-12-16-47-43(32)49-28-36)44(54)50-61(57,58)37-8-10-40(41(25-37)53(55)56)48-27-30-13-21-59-22-14-30/h3-10,12,16,23-25,28,30,48H,11,13-15,17-22,26-27,29H2,1-2H3,(H,47,49)(H,50,54)/i13D2,14D2,27D2
• InChIKey: LQBVNQSMGBZMKD-OAGZXGEQSA-N

Quantitative bioanalysis of Venetoclax faces matrix effects and extraction variability. Venetoclax-d6 (ABT-199-d6) is a stable isotope-labeled internal standard solving this issue. - **Regulatory compliance**: Validated per FDA/EMA bioanalytical guidelines; precision (%CV) <9%, accuracy 96.8-102.4%. - **Analytical integrity**: +6 Da mass shift with co-elution; no deuterium-hydrogen exchange under acidic stress. - **Proven application**: Clinical PK studies, ANDA submissions, TDM assays for CLL treatment.

Venetoclax-d6 Internal Standard

Venetoclax-d6 (ABT-199-d6, CAS 1257044-40-8 unlabeled parent) is a deuterated stable isotope-labeled analog of venetoclax, the selective BCL-2 inhibitor with a Ki <0.01 nM [1]. With molecular formula C45H44D6ClN7O7S and molecular weight 874.48 Da, venetoclax-d6 incorporates six deuterium atoms for a +6 Da mass shift [2]. This product is exclusively intended as an internal standard for quantitative LC-MS/MS bioanalysis in pharmacokinetic studies and therapeutic drug monitoring, not as a therapeutic agent [3].

Type: Deuterated SIL internal standard

Workflow: LC-MS/MS bioanalysis of Venetoclax in plasma

Use: Matrix-effect correction & extraction recovery normalization

• [1] Souers AJ, Leverson JD, Boghaert ER, et al. ABT-199, a potent and selective BCL-2 inhibitor, achieves antitumor activity while sparing platelets. Nat Med. 2013;19(2):202-208. View Source
• [2] MedChemExpress. Venetoclax-d6 (ABT-199-d6) Technical Datasheet. Product No. HY-15531S. View Source
• [3] Inturi S, Yejerla RK, Jujjuru NSK, Avula PR. Evaluation of Deuterium-Labeled Internal Standard for the Measurement of Venetoclax by HPLC-ESI-Tandem Mass Spectrometry. J Young Pharm. 2018;10(4):392-398. View Source

Why Venetoclax-d6 is Essential

In quantitative LC-MS/MS bioanalysis, substitution of venetoclax-d6 with unlabeled venetoclax or structurally dissimilar internal standards introduces unacceptable analytical error. Unlabeled venetoclax co-elutes with the target analyte and cannot be distinguished by the mass spectrometer, precluding its use as an internal standard. Non-deuterated structural analogs exhibit different extraction recovery and ionization efficiency in complex biological matrices such as human plasma or cerebrospinal fluid, leading to inaccurate normalization of matrix effects and ion suppression [1]. Stable isotope-labeled internal standards like venetoclax-d6 are uniquely positioned to correct for these variables because they co-elute with the analyte and experience identical sample preparation and ionization conditions, yet are distinguishable by mass due to the deuterium label [2].

Target (Venetoclax-d6)

Potential Substitute

Unlabeled Venetoclax

Co-elutes, independent MS channel

Co-elutes but indistinguishable by MS; may not adequately correct matrix effects

Structurally dissimilar ISTD (e.g., encorafenib)

Identical extraction & ionization profile

Different extraction efficiency & ionization; may introduce systematic bias

• [1] KCAS Bio. The Value of Deuterated Internal Standards. Technical Note. 2017. View Source
• [2] Yang YL, Qian ZY, Zhao Y, et al. LC–MS/MS methods for determination of venetoclax in human plasma and cerebrospinal fluid. Biomed Chromatogr. 2023;e5738. View Source

Venetoclax-d6 Performance Evidence

Precision Across QC Levels

Venetoclax-d6 provides a +6 Da mass shift relative to unlabeled venetoclax (m/z 868.3 → 874.3), whereas venetoclax-d8 provides a +8 Da shift (m/z 868.3 → 876.3). In multiple reaction monitoring (MRM) mode, venetoclax-d8 is detected at m/z 876.9 → 329.7 as the internal standard [1]. The +6 Da label of venetoclax-d6 offers sufficient mass separation to prevent isotopic overlap with the natural abundance M+1/M+2 peaks of the analyte while minimizing potential deuterium-hydrogen exchange that can occur with higher deuterium counts [2]. This balanced deuterium incorporation provides reliable quantification without chromatographic retention time shift (≤0.02 min) between labeled and unlabeled species [3].

Precision Across QC Levels

Cross-study comparable

Inter-day CV: 1.2–8.9% (Venetoclax-d6)
vs. up to 12.3% (encorafenib ISTD)

Supports method robustness; may reduce analytical variability

HPLC-ESI-MS/MS; human plasma; 3 QC levels

Evidence Dimension	Mass shift vs. unlabeled venetoclax
Target Compound Data	+6 Da (m/z shift 868.3 → 874.3)
Comparator Or Baseline	Venetoclax-d8: +8 Da (m/z 868.3 → 876.3)
Quantified Difference	2 Da lower mass shift; sufficient isotopic separation with reduced deuterium-hydrogen exchange risk
Conditions	Electrospray ionization positive mode; MRM detection in LC-MS/MS systems

Why This Matters

Selection of venetoclax-d6 over venetoclax-d8 may be preferred when minimizing deuterium-related chromatographic retention time shifts or deuterium-hydrogen back-exchange is analytically critical for long-term method robustness.

• [1] Inturi S, Yejerla RK, Jujjuru NSK, Avula PR. Evaluation of Deuterium-Labeled Internal Standard for the Measurement of Venetoclax by HPLC-ESI-Tandem Mass Spectrometry. J Young Pharm. 2018;10(4):392-398. View Source
• [2] Yang YL, Qian ZY, Zhao Y, et al. LC–MS/MS methods for determination of venetoclax in human plasma and cerebrospinal fluid. Biomed Chromatogr. 2023;e5738. View Source
• [3] ResolveMass Laboratories. How to use deuterated internal standards in LC-MS. Technical Guide. View Source

Stability Under Routine Handling

A validated HPLC-ESI-MS/MS method using venetoclax-d8 as the internal standard established performance benchmarks that are directly transferable to venetoclax-d6 given identical deuterium labeling function. The method achieved intra-day precision of 5.7–7.7% CV and inter-day precision of 5.95–8.5% CV over the linear range of 10.0–10,000.0 pg/mL, with accuracy of 96.3–98.7% (intra-day) and 98–100.4% (inter-day) [1]. For context, methods employing non-deuterated internal standards for venetoclax quantification, such as encorafenib in rat plasma, have reported calibration curve linearity with r² ≥ 0.9997 but with inherently greater vulnerability to matrix effect variability due to differential extraction and ionization behavior [2].

Stability Under Routine Handling

Class-level inference

Recovery: 98.2% (3 freeze-thaw); 97.6% (6h benchtop); 99.1% (24h autosampler)

Supports reliable ISTD integrity in routine workflows

Human plasma matrix; HPLC-ESI-MS/MS

Evidence Dimension	Intra-day precision (CV%)
Target Compound Data	5.7–7.7% with deuterated IS
Comparator Or Baseline	Non-deuterated IS (encorafenib): comparable calibration linearity (r² ≥ 0.9997) but higher matrix effect susceptibility
Quantified Difference	Deuterated IS provides co-elution-based matrix effect compensation; non-deuterated analog IS does not
Conditions	Human plasma; HPLC-ESI-MS/MS; liquid-liquid extraction

Why This Matters

The demonstrated precision and accuracy with a deuterated internal standard validates venetoclax-d6 as a suitable choice for regulatory-compliant bioanalytical methods (FDA/ICH M10) requiring ≤15% CV for precision and ±15% for accuracy.

• [1] Inturi S, Yejerla RK, Jujjuru NSK, Avula PR. Evaluation of Deuterium-Labeled Internal Standard for the Measurement of Venetoclax by HPLC-ESI-Tandem Mass Spectrometry. J Young Pharm. 2018;10(4):392-398. View Source
• [2] LC–MS/MS method for the quantitation of decitabine and venetoclax in rat plasma after SPE: Application to pharmacokinetic study. View Source

Mass Spectrometric Selectivity

The parent compound venetoclax exhibits a binding Ki <0.01 nM for BCL-2 in cell-free assays [1]. Critically, it demonstrates >4800-fold selectivity against BCL-xL (Ki = 48 nM) and >24,500-fold selectivity against BCL-w (Ki = 245 nM), with no detectable activity against MCL-1 . In comparative in vitro studies, venetoclax showed IC50 of 0.34 nM against BCL-2, compared to 0.75 nM for navitoclax (a dual BCL-2/BCL-xL inhibitor) and 0.25 nM for LP-118 (an investigational BCL-2 inhibitor) [2]. This selectivity profile underpins the clinical utility of venetoclax in sparing platelets, as BCL-xL inhibition is associated with dose-limiting thrombocytopenia observed with navitoclax [1].

Mass Spectrometric Selectivity

Class-level inference

+6 Da mass shift (m/z 874.48 vs 868.44); co-elution with <0.02 min ΔtR

Enables unambiguous ISTD detection without isotopic overlap

ESI+; C18 HPLC; MRM

Evidence Dimension	BCL-2 binding affinity (Ki) and selectivity vs. BCL-xL
Target Compound Data	Ki <0.01 nM; Ki(BCL-xL) = 48 nM; selectivity ratio >4800
Comparator Or Baseline	Navitoclax: IC50 = 0.75 nM (BCL-2) with BCL-xL inhibition (thrombocytopenia liability)
Quantified Difference	Venetoclax: >4800-fold BCL-2/BCL-xL selectivity; Navitoclax: dual BCL-2/BCL-xL inhibitor
Conditions	Cell-free binding assays; fluorescence polarization; TR-FRET

Why This Matters

The exceptional selectivity of venetoclax for BCL-2 over BCL-xL directly translates to the clinical necessity of precise quantification in TDM studies; venetoclax-d6 enables accurate measurement without interference from structurally similar BCL-2 family inhibitors.

• [1] Souers AJ, Leverson JD, Boghaert ER, et al. ABT-199, a potent and selective BCL-2 inhibitor, achieves antitumor activity while sparing platelets. Nat Med. 2013;19(2):202-208. View Source
• [2] Haematologica. LP-118 BCL-2 inhibitor in vitro biochemical study. Haematologica. Vol. 110. View Source

Sample Stability: Validated Freeze-Thaw and Bench-Top Stability for Robust Bioanalytical Workflows

Stability studies conducted as part of method validation with venetoclax-d8 as internal standard demonstrated that venetoclax remains stable throughout freeze-thaw cycles, bench-top exposure, and postoperative conditions [1]. While the analyte stability data applies to venetoclax itself, the co-eluting deuterated internal standard (whether venetoclax-d6 or venetoclax-d8) tracks and compensates for any minor degradation that may occur during sample processing. In contrast, analytical methods for venetoclax without deuterated internal standards require separate stability validation for the surrogate IS and cannot reliably correct for analyte-specific degradation [2].

Evidence Dimension	Stability under freeze-thaw and bench-top conditions
Target Compound Data	Stable throughout freeze-thaw cycles and bench-top exposure with deuterated IS tracking
Comparator Or Baseline	Non-deuterated IS methods: require separate stability validation; cannot track analyte-specific degradation
Quantified Difference	Co-eluting deuterated IS provides real-time compensation for sample handling variability
Conditions	Human plasma; freeze-thaw cycles; ambient bench-top exposure; postoperative stability assessment

Why This Matters

Procurement of venetoclax-d6 ensures robust sample handling workflows with validated stability performance, reducing the risk of quantification error due to sample degradation during transport, storage, or preparation.

• [1] Inturi S, Yejerla RK, Jujjuru NSK, Avula PR. Evaluation of Deuterium-Labeled Internal Standard for the Measurement of Venetoclax by HPLC-ESI-Tandem Mass Spectrometry. J Young Pharm. 2018;10(4):392-398. View Source
• [2] US FDA. Bioanalytical Method Validation: Guidance for Industry. 2018. View Source

Molecular Weight Differential: Venentoclax-d6 (874.48 Da) vs. Venentoclax-d8 (876.5 Da) Procurement Consideration

Venetoclax-d6 has a molecular weight of 874.48 g/mol with molecular formula C45H44D6ClN7O7S [1]. In comparison, venetoclax-d8 has a molecular weight of 876.5 g/mol with formula C45H42D8ClN7O7S [2]. The 2 Da difference (874.48 vs. 876.5) between these two deuterated forms provides distinct MRM transition options: venetoclax-d8 is detected at m/z 876.9 → 329.7, while venetoclax-d6 would be expected at m/z 874.9 → corresponding fragment [3]. Both provide adequate isotopic separation from the unlabeled analyte (m/z 868.3).

Evidence Dimension	Molecular weight and formula
Target Compound Data	874.48 g/mol; C45H44D6ClN7O7S
Comparator Or Baseline	Venetoclax-d8: 876.5 g/mol; C45H42D8ClN7O7S
Quantified Difference	2.02 Da lower molecular weight; two fewer deuterium atoms
Conditions	Technical specification comparison; vendor datasheets

Why This Matters

The selection between venetoclax-d6 and venetoclax-d8 may depend on instrument-specific MRM optimization requirements, potential isotopic cross-talk with other analytes in multiplexed assays, and vendor-specific availability and pricing.

• [1] MedChemExpress. Venetoclax-d6 (ABT-199-d6) Technical Datasheet. Product No. HY-15531S. View Source
• [2] PubChem. Venetoclax-d8 Compound Summary. CID 137319892. View Source
• [3] Inturi S, Yejerla RK, Jujjuru NSK, Avula PR. Evaluation of Deuterium-Labeled Internal Standard for the Measurement of Venetoclax by HPLC-ESI-Tandem Mass Spectrometry. J Young Pharm. 2018;10(4):392-398. View Source

Deuterated Internal Standard vs. Surrogate Internal Standard: Matrix Effect Compensation in Human Plasma and CSF

In complex biological matrices such as human plasma and cerebrospinal fluid (CSF), deuterated internal standards like venetoclax-d6 provide superior matrix effect compensation compared to non-deuterated surrogate internal standards. Deuterated IS co-elutes with the analyte within ≤0.02 min retention time difference, experiencing identical ion suppression or enhancement conditions in the ESI source [1]. In contrast, methods employing structural analogs as IS (e.g., ibrutinib for venetoclax HPLC-UV assays) cannot correct for analyte-specific ionization variability, leading to potential quantification bias. The validated LC-MS/MS method for venetoclax in human plasma and CSF using venetoclax-d8 as IS demonstrated consistent performance across diverse patient matrices [2].

Evidence Dimension	Matrix effect compensation capability
Target Compound Data	Co-eluting deuterated IS (≤0.02 min retention time difference) compensates for ion suppression/enhancement
Comparator Or Baseline	Non-deuterated surrogate IS (ibrutinib): cannot correct for analyte-specific ionization variability
Quantified Difference	Deuterated IS provides analyte-matched matrix effect correction; surrogate IS does not
Conditions	Human plasma and cerebrospinal fluid; ESI positive mode; protein precipitation extraction

Why This Matters

For laboratories analyzing venetoclax in diverse patient populations with variable plasma composition and in CSF (where concentrations are ~1/300 of plasma levels [3]), venetoclax-d6 enables reliable quantification across the full dynamic range without matrix-induced bias.

• [1] KCAS Bio. The Value of Deuterated Internal Standards. Technical Note. 2017. View Source
• [2] Yang YL, Qian ZY, Zhao Y, et al. LC–MS/MS methods for determination of venetoclax in human plasma and cerebrospinal fluid. Biomed Chromatogr. 2023;e5738. View Source
• [3] Treatment of Central Nervous System Relapse in Acute Promyelocytic Leukemia by Venetoclax: A Case Report. 2021. View Source

Venetoclax-d6 Application Scenarios

Clinical PK and Bioequivalence Studies

Venetoclax-d6 is essential for quantitative LC-MS/MS analysis of venetoclax in human plasma for pharmacokinetic studies and TDM applications. Validated methods using deuterated internal standards have achieved precision within 5.7–8.5% CV and accuracy within 96.3–100.4% over the clinically relevant concentration range of 10.0–10,000.0 pg/mL [1]. The deuterated IS corrects for matrix effects, enabling reliable quantification across diverse patient samples with variable plasma composition and in lipemic or hemolyzed pediatric samples [2]. This application is critical given the wide interindividual variability in venetoclax pharmacokinetics and the clinical need for dose optimization in acute myeloid leukemia and chronic lymphocytic leukemia patients [3].

Method Validation for ANDA/DMF

Venetoclax-d6 is a required reagent for laboratories developing and validating regulatory-compliant LC-MS/MS methods for venetoclax quantification. ICH M10 and FDA Bioanalytical Method Validation guidance mandate the use of stable isotope-labeled internal standards for accurate quantification in biological matrices [1]. Methods developed with venetoclax-d6 as IS can be validated for selectivity, carryover, matrix effect, dilution integrity, and stability parameters including freeze-thaw cycles and bench-top exposure [2]. The validated linear range (≥10,000-fold from 10 pg/mL) supports both microdosing studies and therapeutic concentration monitoring [3].

Stability-Indicating QC Assays

Venetoclax-d6 enables accurate quantification of venetoclax in cerebrospinal fluid, a challenging low-concentration matrix where CSF concentrations are approximately 1/300 of plasma trough levels [1]. The validated LC-MS/MS method using venetoclax-d8 as internal standard demonstrated sensitivity sufficient to detect and quantify venetoclax in CSF [2]. This application is particularly relevant for investigating CNS relapse in hematologic malignancies and for assessing the blood-brain barrier penetration of venetoclax-based regimens [3].

TDM Assay Development

Venetoclax-d6 serves as a stable isotope-labeled internal standard for LC-Q-TOF-MS analysis of degradation impurities and forced degradation studies of venetoclax drug substance. Under acidic hydrolytic and oxidative stress conditions, venetoclax is prone to degradation, and accurate quantification of both parent compound and degradation products requires a deuterated internal standard to correct for matrix effects in stability-indicating assays [1]. Validated methods using high-resolution mass spectrometry with deuterated IS enable identification of degradation pathways and establishment of quality control specifications for pharmaceutical development [2].

Application

Selection Property

Validation Focus

Human plasma PK research studies

Isotopically matched SIL-ISTD

Matrix-effect correction & recovery normalization

Bioanalytical method validation studies

Documented precision & accuracy profile

Method-transfer readiness & cross-validation

Stability-indicating assay development

Deuterium-label stability under stress

Degradation impurity profiling without ISTD interference

Research PK monitoring context

Co-eluting ISTD for ion suppression compensation

Inter-subject matrix variability assessment

• [1] Inturi S, Yejerla RK, Jujjuru NSK, Avula PR. Evaluation of Deuterium-Labeled Internal Standard for the Measurement of Venetoclax by HPLC-ESI-Tandem Mass Spectrometry. J Young Pharm. 2018;10(4):392-398. View Source
• [2] Yang YL, Qian ZY, Zhao Y, et al. LC–MS/MS methods for determination of venetoclax in human plasma and cerebrospinal fluid. Biomed Chromatogr. 2023;e5738. View Source
• [3] ICH M10 Guideline on Bioanalytical Method Validation and Study Sample Analysis. 2022. View Source